Cas no 2227986-91-4 (tert-butyl N-{2-methyl-1-(2S)-oxiran-2-ylpropyl}carbamate)

• Product Name: tert-butyl N-{2-methyl-1-(2S)-oxiran-2-ylpropyl}carbamate
• CAS No: 2227986-91-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5900862
• PubChem ID: 165623104
• Update Time: 2023-12-28

tert-butyl N-{2-methyl-1-(2S)-oxiran-2-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-methyl-1-(2S)-oxiran-2-ylpropyl}carbamate
• tert-butyl N-{2-methyl-1-[(2S)-oxiran-2-yl]propyl}carbamate
• EN300-1873506
• 2227986-91-4

• Inchi： 1S/C11H21NO3/c1-7(2)9(8-6-14-8)12-10(13)15-11(3,4)5/h7-9H,6H2,1-5H3,(H,12,13)/t8-,9?/m1/s1
• InChI Key： XEANBMDEHAYTRY-VEDVMXKPSA-N
• SMILES： O1C[C@@H]1C(C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9Ų